N1-(2-chlorobenzyl)-N2-((3-((2,5-difluorophenyl)sulfonyl)oxazolidin-2-yl)methyl)oxalamide
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Description
N1-(2-chlorobenzyl)-N2-((3-((2,5-difluorophenyl)sulfonyl)oxazolidin-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C19H18ClF2N3O5S and its molecular weight is 473.88. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity
- A safer and more convenient synthetic methodology for large-scale preparation of sulfamides, including those related to N1-(2-chlorobenzyl)-N2-((3-((2,5-difluorophenyl)sulfonyl)oxazolidin-2-yl)methyl)oxalamide, has been developed using N-substituted oxazolidin-2-one derivatives as a synthetic equivalent of hazardous reagents (Borghese et al., 2006).
Structural and Mechanistic Studies
- Studies on the conversion of ephedrine derivatives into oxazolidinones have contributed to understanding the mechanisms involving sulfonation and the formation of oxazolidinones, which are structurally related to this compound (Moncef et al., 2010).
- Investigations into the allylation of exocyclic N-Acyliminium ions generated from chiral N-[1-(phenylsulfonyl)alkyl]oxazolidin-2-ones, structurally similar to the compound , provide insights into the stereoselectivity of related chemical reactions (Marcantoni et al., 2002).
Crystallography and Material Science
- The crystal structures of oxazolidinecarbohydrazides, which share structural similarities with this compound, help in understanding weak interactions such as hydrogen bonds and π-π stacking interactions in these compounds (Nogueira et al., 2015).
Biological Activities
- Research on the design and evaluation of biological activities of 1,3‐oxazolidinone derivatives, which include structures related to this compound, highlights their potential antimicrobial activities, particularly against Gram‐positive bacteria (Karaman et al., 2018).
Chemical Synthesis and Reactions
- Developments in the synthesis and structural study of new substituted chiral sulfamoyl oxazolidin-2-ones, closely related to the compound , have been significant for understanding the enantioselectivity in their formation and their potential applications in chemical synthesis (Barbey et al., 2012).
Properties
IUPAC Name |
N'-[(2-chlorophenyl)methyl]-N-[[3-(2,5-difluorophenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]oxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C19H18ClF2N3O5S/c20-14-4-2-1-3-12(14)10-23-18(26)19(27)24-11-17-25(7-8-30-17)31(28,29)16-9-13(21)5-6-15(16)22/h1-6,9,17H,7-8,10-11H2,(H,23,26)(H,24,27) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHPGIDCMPRYOJH-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(N1S(=O)(=O)C2=C(C=CC(=C2)F)F)CNC(=O)C(=O)NCC3=CC=CC=C3Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18ClF2N3O5S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
473.9 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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